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Diethyl Sulfoxide: A Comprehensive Technical
Guide
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Introduction
Diethyl sulfoxide (DESO), a structural analog of the widely utilized dimethyl sulfoxide

(DMSO), is an organosulfur compound with the chemical formula (C₂H₅)₂SO. While less

ubiquitous than its methyl counterpart, DESO possesses a unique combination of properties

that make it a subject of interest in various scientific domains, including organic synthesis,

materials science, and increasingly, in the pharmaceutical sciences as a potential solvent and

cryoprotectant. This guide provides an in-depth exploration of the chemical properties,

structure, synthesis, and reactivity of diethyl sulfoxide, with a focus on data relevant to

researchers and professionals in drug development.

Chemical Identity and Physical Properties
Diethyl sulfoxide is a colorless, viscous liquid at room temperature. Its high polarity and

capacity for hydrogen bonding influence its physical characteristics and solvent capabilities.[1]

Table 1: Chemical Identifiers for Diethyl Sulfoxide
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Identifier Value

IUPAC Name 1-(ethylsulfinyl)ethane[2]

Synonyms
DESO, Ethyl sulfoxide, 1,1'-Sulfinylbis(ethane)

[2]

CAS Number 70-29-1[2]

Molecular Formula C₄H₁₀OS[2]

Molecular Weight 106.19 g/mol [3]

Table 2: Physical and Chemical Properties of Diethyl Sulfoxide

Property Value Notes

Melting Point
14 °C (-11.58 °C also reported)

[4][5]

Sources report conflicting data,

suggesting sensitivity to purity.

Boiling Point ~169-212 °C[4][5]

A range of values is reported,

likely due to variations in

pressure.

Density
~1.0092 - 1.066 g/cm³ at 25

°C[4][6]

Values vary across different

experimental reports.

Solubility
Miscible with water and many

organic solvents.[3]

Similar to DMSO, it is a

versatile solvent.

pKa Not experimentally determined

For comparison, the pKa of the

methyl protons in DMSO is

~35.[7]

logP Not experimentally determined
For comparison, the logP of

DMSO is -1.35.[8]

Refractive Index ~1.478 - 1.592[4][5]
Reported values show

significant variance.

Dipole Moment 4.07 D[3]
Calculated value, indicating

high polarity.
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Molecular Structure and Spectroscopic Analysis
The diethyl sulfoxide molecule adopts a trigonal pyramidal geometry around the central sulfur

atom, which is bonded to two ethyl groups and one oxygen atom. A lone pair of electrons

resides on the sulfur atom, contributing to the molecule's overall polarity and its capabilities as

a ligand.[3]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show a triplet corresponding to the

methyl (CH₃) protons and a quartet for the methylene (CH₂) protons of the ethyl groups,

arising from spin-spin coupling.[3]

¹³C NMR: The carbon-13 NMR spectrum would display two distinct signals for the methyl

and methylene carbons of the ethyl groups.

Infrared (IR) Spectroscopy:

A characteristic strong absorption band is observed for the S=O stretching vibration. For

DESO, this is reported around 1046 cm⁻¹.[9] The position of this band can be influenced

by the solvent and the presence of hydrogen bonding.

Mass Spectrometry (MS):

The mass spectrum of diethyl sulfoxide would show a molecular ion peak (M⁺)

corresponding to its molecular weight. Common fragmentation patterns would likely

involve the loss of ethyl groups.[3]

Synthesis of Diethyl Sulfoxide
The most common method for the synthesis of diethyl sulfoxide is the oxidation of its

corresponding sulfide, diethyl sulfide. Various oxidizing agents can be employed for this

transformation, with hydrogen peroxide being a common and environmentally benign choice.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1198403?utm_src=pdf-body
https://www.smolecule.com/products/s568299
https://www.smolecule.com/products/s568299
https://www.researchgate.net/figure/FTIR-spectrum-of-dimethyl-sulfoxide_fig2_49749982
https://www.benchchem.com/product/b1198403?utm_src=pdf-body
https://www.smolecule.com/products/s568299
https://www.benchchem.com/product/b1198403?utm_src=pdf-body
https://www.benchchem.com/product/b1198403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Oxidation of Diethyl Sulfide with
Hydrogen Peroxide
This protocol is a general method for the oxidation of sulfides to sulfoxides and can be adapted

for the synthesis of diethyl sulfoxide.[10]

Materials:

Diethyl sulfide

Hydrogen peroxide (30% aqueous solution)

Glacial acetic acid

Sodium hydroxide solution (e.g., 4 M)

Dichloromethane

Anhydrous sodium sulfate

Standard laboratory glassware (round-bottom flask, stirrer, dropping funnel, etc.)

Thin Layer Chromatography (TLC) apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve diethyl sulfide (1

equivalent) in glacial acetic acid.

Slowly add a stoichiometric amount of 30% hydrogen peroxide (approximately 1.1

equivalents) to the stirred solution. The addition should be controlled to manage any

exothermic reaction.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Once the reaction is complete (as indicated by the consumption of the starting sulfide),

carefully neutralize the reaction mixture with a sodium hydroxide solution.
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Extract the product into dichloromethane.

Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the crude diethyl sulfoxide.

The product can be further purified by vacuum distillation.

Reaction Work-up Purification

Diethyl Sulfide in
Glacial Acetic Acid Add H₂O₂ (30%)

Slowly
Stir at Room Temperature Neutralize with NaOHMonitor by TLC Extract with CH₂Cl₂ Wash with H₂O/Brine Dry over Na₂SO₄ Evaporate Solvent Vacuum Distillation Pure Diethyl Sulfoxide

Key Chemical Properties

Potential Pharmaceutical Applications

Diethyl Sulfoxide (DESO)

High Polarity (Dipole Moment ~4.07 D) Hydrogen Bond Acceptor Aprotic Nature

Good Solvating Power

Transdermal Penetration Enhancer Cryoprotectant for BiologicsSolvent for Poorly Soluble APIs

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1198403?utm_src=pdf-body
https://www.benchchem.com/product/b1198403?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198403?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

